Cas no 1261946-09-1 (5-(2,4-Dimethoxyphenyl)-3-fluorophenol)

• Product Name: 5-(2,4-Dimethoxyphenyl)-3-fluorophenol
• CAS No: 1261946-09-1
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313869
• CID: 2765221
• PubChem ID: 53219548
• Update Time: 2025-06-07

5-(2,4-Dimethoxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261946-09-1
• DTXSID60684380
• MFCD18313869
• 5-Fluoro-2',4'-dimethoxy[1,1'-biphenyl]-3-ol
• 5-(2,4-Dimethoxyphenyl)-3-fluorophenol, 95%
• 5-(2,4-DIMETHOXYPHENYL)-3-FLUOROPHENOL
• AKOS017557087
• 5-(2,4-Dimethoxyphenyl)-3-fluorophenol

• MDL： MFCD18313869
• Inchi： 1S/C14H13FO3/c1-17-12-3-4-13(14(8-12)18-2)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
• InChI Key： RITMBAMEUDPIMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=CC=1OC)OC)O

Computed Properties

• Exact Mass: 248.085
• Monoisotopic Mass: 248.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Dimethoxyphenyl)-3-fluorophenol

Introduction to 5-(2,4-Dimethoxyphenyl)-3-fluorophenol (CAS No. 1261946-09-1)

5-(2,4-Dimethoxyphenyl)-3-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 1261946-09-1, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest in the development of novel therapeutic agents.

The molecular structure of 5-(2,4-Dimethoxyphenyl)-3-fluorophenol consists of a benzene ring substituted with a fluorine atom at the 3-position and methoxy groups at the 2- and 4-positions. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interaction with biological targets. The presence of the fluorine atom, in particular, is often exploited in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profile.

In recent years, there has been growing interest in fluorinated aromatic compounds as scaffolds for drug discovery. The fluorine atom can serve as a key pharmacophore, contributing to the efficacy and selectivity of potential drug candidates. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to their biological targets by improving hydrophobic interactions or altering electronic distributions. This has led to the exploration of various fluorinated phenols as candidates for treating a range of diseases, including cancer, inflammation, and infectious disorders.

5-(2,4-Dimethoxyphenyl)-3-fluorophenol has been investigated in several preclinical studies for its potential therapeutic applications. One area of interest is its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have explored its use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The dimethoxy groups provide a scaffold for further functionalization, allowing chemists to introduce additional moieties that can improve target specificity and reduce off-target effects.

Another promising application of 5-(2,4-Dimethoxyphenyl)-3-fluorophenol is in the development of antimicrobial agents. The combination of fluoro and methoxy substituents has been shown to confer resistance against certain enzymatic degradation pathways, thereby increasing the bioavailability and duration of action of therapeutic compounds. This property is particularly valuable in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.

The synthesis of 5-(2,4-Dimethoxyphenyl)-3-fluorophenol typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and directed ortho-metalation strategies. These methods leverage transition metal catalysts to facilitate the introduction of fluorine and methoxy groups at specific positions on the aromatic ring. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and environmental considerations.

Recent advances in synthetic methodologies have enabled more efficient and sustainable production of fluorinated phenols like 5-(2,4-Dimethoxyphenyl)-3-fluorophenol. For example, photoredox catalysis has emerged as a powerful tool for constructing C-F bonds under mild conditions. This approach not only improves reaction efficiency but also reduces waste generation, aligning with the principles of green chemistry. Additionally, flow chemistry techniques have been employed to enhance scalability and reproducibility in the synthesis process.

The pharmacological evaluation of 5-(2,4-Dimethoxyphenyl)-3-fluorophenol has revealed several interesting properties that make it a valuable building block for drug development. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for further optimization. Furthermore, preliminary toxicology studies indicate that it possesses acceptable safety margins when used at therapeutic doses.

One notable feature of 5-(2,4-Dimethoxyphenyl)-3-fluorophenol is its ability to interact with biological targets through multiple mechanisms. The fluoro group can engage in hydrogen bonding or π-stacking interactions with amino acid residues in protein binding pockets. Meanwhile, the dimethoxy groups can modulate hydrophobic interactions or participate in electrostatic interactions depending on the local environment within the target site. This versatility makes it an attractive candidate for designing molecules with tailored pharmacological profiles.

The development pipeline for 5-(2,4-Dimethoxyphenyl)-3-fluorophenol continues to evolve as new research emerges from academic institutions and pharmaceutical companies worldwide. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications that benefit patients suffering from various diseases. As our understanding of molecular recognition improves through computational modeling and high-throughput screening technologies，the potential uses for this compound are likely to expand even further.